Cas no 32449-46-0 (Selenocyanic acid, 4-bromophenyl ester)

• Product Name: Selenocyanic acid, 4-bromophenyl ester
• CAS No: 32449-46-0
• MF: C₇H₄BrNSe
• MW: 260.977359771729
• CID: 1451123
• PubChem ID: 4149563
• Update Time: 2025-04-20

Selenocyanic acid, 4-bromophenyl ester Chemical and Physical Properties

Names and Identifiers

• Selenocyanic acid, 4-bromophenyl ester
• (4-bromophenyl) selenocyanate
• 4-bromophenyl selenocyanate
• AI-942/25034323
• 1-BROMO-4-SELENOCYANATOBENZENE
• SCHEMBL11523016
• DTXSID90399935
• CS-0255233
• 32449-46-0

• Inchi： 1S/C7H4BrNSe/c8-6-1-3-7(4-2-6)10-5-9/h1-4H
• InChI Key： WCNCJLHIVFMRIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)[Se]C#N

Computed Properties

• Exact Mass: 254.87522
• Monoisotopic Mass: 260.86923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79